Cas no 5570-85-4 (ethyl 1,2,3,4-tetrahydroquinoline-6-carboxylate)

• Product name: ethyl 1,2,3,4-tetrahydroquinoline-6-carboxylate
• CAS No: 5570-85-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253
• CID: 4035800
• PubChem ID: 13951736

ethyl 1,2,3,4-tetrahydroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-, ethyl ester
• ethyl 1,2,3,4-tetrahydroquinoline-6-carboxylate
• AKOS009310948
• SCHEMBL4682191
• EN300-106515
• ethyl1,2,3,4-tetrahydroquinoline-6-carboxylate
• LKGHZFXEHLTUII-UHFFFAOYSA-N
• FAA57085
• Z381407686
• 5570-85-4
• DB-141812
• CS-0230994

• Inchi： InChI=1S/C12H15NO2/c1-2-15-12(14)10-5-6-11-9(8-10)4-3-7-13-11/h5-6,8,13H,2-4,7H2,1H3
• InChI Key： LKGHZFXEHLTUII-UHFFFAOYSA-N
• SMILES： CCOC(=O)c1ccc2c(c1)CCCN2

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 361.0±31.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 1,2,3,4-tetrahydroquinoline-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on ethyl 1,2,3,4-tetrahydroquinoline-6-carboxylate

Comprehensive Overview of Ethyl 1,2,3,4-Tetrahydroquinoline-6-Carboxylate (CAS No. 5570-85-4)

Ethyl 1,2,3,4-tetrahydroquinoline-6-carboxylate (CAS No. 5570-85-4) is a versatile organic compound widely used in pharmaceutical and chemical research. This tetrahydroquinoline derivative is valued for its unique structural properties, making it a key intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly focusing on its applications due to its potential in drug discovery and material science.

The compound's molecular structure features a quinoline core with an ethyl carboxylate substituent, which enhances its reactivity and solubility. This characteristic has sparked interest in its use for developing heterocyclic compounds, a hot topic in modern organic chemistry. Recent studies highlight its role in creating antioxidant and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions.

In the context of green chemistry, ethyl 1,2,3,4-tetrahydroquinoline-6-carboxylate is gaining attention for its potential in sustainable synthesis. With the rise of eco-friendly practices, researchers are exploring its compatibility with catalytic processes and biodegradable materials. This aligns with the global shift toward reducing environmental impact, a frequently searched topic in scientific forums and AI-driven research platforms.

Another area of interest is the compound's utility in flavor and fragrance industries. Its aromatic properties make it a candidate for synthesizing synthetic essences, addressing the booming market for customized scents. Consumers and manufacturers alike are searching for innovative ingredients, and this compound offers a promising avenue for development.

From a technical standpoint, CAS No. 5570-85-4 is often discussed in relation to its spectroscopic data and chromatographic behavior. Analytical chemists frequently seek information on its NMR spectra and HPLC retention times, making it a recurring keyword in academic databases. Its stability under various conditions also makes it a reliable reference standard in laboratory settings.

In summary, ethyl 1,2,3,4-tetrahydroquinoline-6-carboxylate is a multifaceted compound with expanding applications. Its relevance in drug development, sustainable chemistry, and industrial applications ensures its continued prominence in scientific literature. As research progresses, this compound is likely to remain a focal point for innovation and discovery.